![molecular formula C10H15N3O3 B1481175 Ethyl 6-((2-hydroxyethyl)(methyl)amino)pyridazine-3-carboxylate CAS No. 2098057-62-4](/img/structure/B1481175.png)
Ethyl 6-((2-hydroxyethyl)(methyl)amino)pyridazine-3-carboxylate
Overview
Description
Ethyl 6-((2-hydroxyethyl)(methyl)amino)pyridazine-3-carboxylate, often referred to as ETH-6, is a small molecule that has been found to be a useful tool for scientific research. ETH-6 has been used in a variety of lab experiments, ranging from the study of biochemical and physiological effects to the development of new drugs and treatments.
Scientific Research Applications
Drug Development
Ethyl 6-((2-hydroxyethyl)(methyl)amino)pyridazine-3-carboxylate: is a compound that can be utilized in the development of new pharmaceuticals. Its structure is related to the imidazo[1,2-b]pyridazine scaffold, which is known for its diverse biological activities and pharmacological properties . This compound could potentially be modified to create novel drugs with antifungal, anti-diabetic, antiparasitic, anti-inflammatory, and anti-proliferative activities. Additionally, it may serve as an acetylcholinesterase inhibitor, which is beneficial in treating conditions like Alzheimer’s disease.
Kinase Inhibition
The related imidazo[1,2-b]pyridazine derivatives have been studied for their role as kinase inhibitors . Kinase inhibitors, such as bonatinib, are crucial in cancer therapy as they can inhibit the growth of cancer cells. Ethyl 6-((2-hydroxyethyl)(methyl)amino)pyridazine-3-carboxylate could be explored for its potential to act as a kinase inhibitor, offering a new avenue for cancer treatment research.
Ligand for GHB Binding Sites
Compounds with the imidazo[1,2-b]pyridazine structure have shown high affinity for gamma-hydroxybutyric acid (GHB) binding sites . This suggests that Ethyl 6-((2-hydroxyethyl)(methyl)amino)pyridazine-3-carboxylate could be developed into a novel ligand for these sites, which may have implications in treating sleep disorders or narcolepsy.
Organic Synthesis
The compound’s structure provides a versatile foundation for the synthesis of various bioactive molecules. With the rapid advancement in organic synthesis technology, researchers can design and synthesize novel derivatives, potentially leading to the discovery of new bioactive compounds with industrial applications .
Material Science
In material science, the compound’s unique structure could be used to develop new materials with specific electronic or optical properties. Its molecular electrostatic potential (MEP) and frontier molecular orbitals (FMOs) could be analyzed to design materials for electronics or photonics .
Analytical Chemistry
The compound’s spectroscopic characteristics make it a candidate for use in analytical chemistry as a standard or reagent. Its NMR, FTIR, and MS data could help in the identification and quantification of similar compounds in complex mixtures .
Computational Chemistry
The compound’s structure has been studied using density functional theory (DFT), which suggests its potential use in computational chemistry for modeling and predicting the behavior of similar compounds. Researchers could use this compound as a model to study the interactions and stability of related molecules .
properties
IUPAC Name |
ethyl 6-[2-hydroxyethyl(methyl)amino]pyridazine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O3/c1-3-16-10(15)8-4-5-9(12-11-8)13(2)6-7-14/h4-5,14H,3,6-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIWXDEFMPWOKPO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN=C(C=C1)N(C)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-((2-hydroxyethyl)(methyl)amino)pyridazine-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.